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Compound of Interest

Compound Name: Diethylene glycol divinyl ether

Cat. No.: B1630515

An In-depth Technical Guide to the Health and Safety of Diethylene Glycol Divinyl Ether
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for a professional audience
and should not be used as a substitute for a formal safety data sheet (SDS) or professional
safety consultation. Always refer to the specific SDS provided by the manufacturer and follow
all applicable safety regulations.

Chemical Identification and Physical Properties

Diethylene glycol divinyl ether (DEGDVE) is an organic compound used as a reactive
diluent, cross-linking agent, and chemical intermediate in the formulation of UV-curable
coatings, inks, adhesives, and in polymer production.[1][2][3] Its bifunctional nature, containing
two vinyl ether groups, allows for rapid polymerization.[1]

Table 1: Chemical and Physical Properties of Diethylene Glycol Divinyl Ether
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Property Value Source(s)

CAS Number 764-99-8 [415]

Molecular Formula CsH1403 [5]

Molecular Weight 158.19 g/mol

Appearance Colorless liquid [4115]

Odor Mild, faint ether-like [5]

Melting Point -24°C/[-11.2 °F [5]

Boiling Point 168 °C / 334.4 °F at 760 -
mmHg

Flash Point 71 °C/159.8 °F (closed cup)

Autoignition Temperature 190 °C / 374 °F [6]

Density 0.968 g/mL at 25 °C

Vapor Pressure 25 mmHg at 100 °C [6]

Water Solubility 14 g/L at 20 °C

log P (octanol/water) 0.23 [5]

Toxicological Profile

The toxicological properties of diethylene glycol divinyl ether have not been exhaustively
investigated.[4][6] However, available data from acute toxicity studies provide a baseline for
assessing its potential hazards.

Table 2: Acute Toxicity Data for Diethylene Glycol Divinyl Ether

Test Species Route Result Source(s)
LDso Rat Oral 3730 mg/kg [4][6]
LDso Rat Dermal > 2000 mg/kg [5][6]
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Symptoms of overexposure may include headache, dizziness, tiredness, nausea, and vomiting.

[5]

Ecotoxicological Information

DEGDVE's impact on aquatic life has been evaluated to understand its environmental footprint.

Table 3: Ecotoxicity Data for Diethylene Glycol Divinyl Ether

Test Species Duration Result Source(s)

Freshwater Fish
LCso ) ) 96 h 450 - 970 mg/L [51[7]
(Danio rerio)

Aquatic
ECso Invertebrates 48 h > 100 mg/L [51[7]

(Daphnia magna)

Algae
ECso (Pseudokirchneri 72 h 313 mg/L [7]

ella subcapitata)

EC20 Activated Sludge 30 min > 100 mg/L [7]

This substance is not considered to be persistent, bioaccumulative, and toxic (PBT), or very
persistent and very bioaccumulative (VPvB) at levels of 0.1% or higher.[4]

Hazard Identification and Classification

Based on the Globally Harmonized System (GHS), DEGDVE is classified with the following
hazards:

Table 4: GHS Hazard Classification
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Hazard Class Hazard Statement Signal Word
Flammable Liquids H227: Combustible liquid Warning
. H303: May be harmful if )
Acute Toxicity, Oral Warning
swallowed

Skin Corrosion/Irritation H315: Causes skin irritation Warning
Serious Eye Damage/Eye H319: Causes serious eye ]

o o Warning
Irritation irritation

Source:[4]

Experimental Protocols

Detailed protocols for the specific toxicological studies cited are not publicly available.
However, a standard methodology, such as the OECD Guideline for the Testing of Chemicals,
No. 420 (Acute Oral Toxicity - Fixed Dose Procedure), is typically followed.

Methodology: OECD 420 - Acute Oral Toxicity

¢ Principle: The test identifies a dose causing evident toxicity but not mortality to determine a
fixed dose level.

¢ Animals: Healthy, young adult rats of a standard laboratory strain are used. They are fasted
prior to dosing.

o Dose Administration: The substance is administered in a single dose by gavage using a
stomach tube or a suitable intubation cannula.

e Procedure:

o Asighting study is performed to determine the appropriate starting dose. A single animal is
dosed at a specific level (e.g., 300 mg/kg).

o If the animal survives, four additional animals are dosed at the same level.
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o If the animal in the sighting study dies, the next lower fixed dose level is chosen for the
main study.

o Observations: Animals are observed for mortality, clinical signs of toxicity (changes in skin,
fur, eyes, mucous membranes, respiratory, circulatory, autonomic and central nervous
systems, and somatomotor activity), and body weight changes for at least 14 days.

o Pathology: A gross necropsy is performed on all animals at the end of the observation
period.

o Data Analysis: The results are used to classify the substance according to its acute oral
toxicity. The LDso is determined based on the dose at which mortality is observed.

,,,,,,,,,,,,,,,,,,,,,,,

Click to download full resolution via product page
Workflow for an acute oral toxicity study (e.g., OECD 420).

Signaling Pathways

Information regarding the specific signaling pathways involved in the toxicology of diethylene
glycol divinyl ether is not extensively documented in publicly available literature. The
observed irritation effects are likely due to direct chemical interactions with cellular membranes
and proteins in the skin and eyes, leading to localized inflammatory responses. Systemic
toxicity, if it occurs, would likely involve metabolic pathways, but detailed mechanistic studies
are required to elucidate these processes.

Safe Handling and Storage

Adherence to proper handling and storage protocols is critical to ensure safety.

7.1 Handling
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o Work in a well-ventilated area to avoid inhalation of vapor or mist.[4][7]

» Keep away from heat, sparks, open flames, and other sources of ignition.[4][6]
» Take measures to prevent the buildup of electrostatic charge.[4]

» Avoid contact with skin and eyes.[7]

e Wash hands thoroughly after handling.[4]

e Do not eat, drink, or smoke when using this product.[5]

7.2 Storage

Store in a cool, dry, and well-ventilated place.[4][5]

Keep containers tightly closed.[4][5]

The material is light-sensitive and should be stored accordingly.[4]

Store away from incompatible materials, such as strong oxidizing agents.[4][6]

Exposure Controls and Personal Protective
Equipment (PPE)

Engineering controls and appropriate PPE are essential to minimize exposure.

Engineering Controls: Ensure adequate ventilation, especially in confined areas.[6] Handle in
accordance with good industrial hygiene and safety practices.[4]

» Eye/Face Protection: Wear safety glasses with side-shields conforming to EN166 or NIOSH-
approved chemical safety goggles.[4]

o Skin Protection: Handle with chemical-resistant gloves that satisfy EN 374 specifications.[4]
[7] Wear impervious clothing to prevent skin contact.[4]

o Respiratory Protection: If a risk assessment indicates that air-purifying respirators are
necessary, use a full-face respirator with appropriate multi-purpose combination (US) or type
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ABEK (EN 14387) respirator cartridges.[4] For sole protection, a full-face supplied-air
respirator should be used.[4]

First Aid Measures

Immediate and appropriate first aid is crucial in the event of an exposure.

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

/ \

Rinse cautiously with water

. Rinse mouth with water
for several minutes

Move to fresh air Remove contaminated clothing

Give artificial respiration Wash off with soap Remove contact lenses,

if not breathing and plenty of water if present and easy to do Do NOT induce vomiting

Consult a Physician

Click to download full resolution via product page

First aid decision-making flowchart for exposure incidents.

¢ Inhalation: Move the person into fresh air.[4] If breathing is difficult or has stopped, provide
artificial respiration and seek immediate medical attention.[4][5]

« Skin Contact: Wash the affected area with soap and plenty of water.[4] Consult a physician if

irritation persists.[4]
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o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making
sure to rinse under the eyelids.[5] Remove contact lenses if it is safe to do so.[4] Seek
medical attention.[5]

 Ingestion: Do NOT induce vomiting.[4] Rinse the mouth with water.[4] Never give anything by
mouth to an unconscious person.[4] Seek immediate medical attention.[4][5]

Fire Fighting and Accidental Release Measures
10.1 Fire Fighting

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[4][5] Water mist can be used to cool unopened containers.[5]

o Specific Hazards: The substance is a combustible liquid.[4] Vapors may accumulate in low-
lying areas and form explosive concentrations.[4] Containers are at risk of exploding when
heated.[5] Hazardous decomposition products include carbon oxides.[4]

e Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[4][5]

10.2 Accidental Release Measures

o Personal Precautions: Use appropriate personal protective equipment (PPE).[4] Avoid
breathing vapors, mist, or gas.[4] Remove all sources of ignition.[4]

o Environmental Precautions: Prevent the substance from entering drains or waterways.[4]

o Containment and Cleanup: Contain the spillage.[4] Collect the material using an electrically
protected vacuum cleaner or by wet-brushing and place it in a suitable, closed container for
disposal according to local regulations.[4]
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Immediate Safety Actions

Remove all ignition sources
(heat, sparks, flames)

Ensure adequate ventilation

Don appropriate PPE
(gloves, goggles, respirator if needed)

Evacuate non-essential personnel

Containment & Cleanup

Stop leak if safe to do so

Prevent entry into drains/waterways

Contain and collect with
non-combustible absorbent material

Place in sealed container for disposal

Disposal

Dispose of waste according to
local, state, and federal regulations

Click to download full resolution via product page

Logical workflow for responding to an accidental spill.
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Stability and Reactivity

e Reactivity: No specific reactivity data is available.

Chemical Stability: The substance is stable under recommended storage conditions.[4][5][6]

Possibility of Hazardous Reactions: Hazardous polymerization does not occur.[6]

Conditions to Avoid: Heat, flames, and sparks are to be avoided.[4][6]

Incompatible Materials: Avoid contact with strong oxidizing agents.[4][6]

Need Custom Synthesis?

Hazardous Decomposition Products: Under fire conditions, carbon oxides may be formed.[4]

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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